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Introduction
Copper-Niobium (Cu-Nb) composites are a class of materials renowned for their exceptional

combination of high mechanical strength and good electrical and thermal conductivity. This

unique blend of properties makes them highly attractive for a wide range of advanced

engineering applications, from high-field magnet windings to aerospace components. The

immiscibility of copper and niobium in the solid state allows for the formation of multiphase

microstructures, where the properties can be tailored through various manufacturing

processes. This technical guide provides an in-depth review of the material properties of Cu-Nb

composites, with a focus on quantitative data, experimental methodologies, and the

fundamental relationships between processing, microstructure, and performance.

Mechanical Properties
The mechanical strength of Cu-Nb composites is significantly influenced by the microstructure,

particularly the morphology and spacing of the Nb phase within the Cu matrix. Manufacturing

processes such as mechanical alloying, accumulative roll bonding, and severe plastic

deformation are employed to refine the microstructure, leading to substantial strengthening

effects.
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The tensile strength of Cu-Nb composites generally increases with increasing niobium content

and the degree of deformation during processing. This is attributed to the effective dislocation

impediment by the Cu-Nb interfaces.

Compositio
n (at.%)

Processing
Method

Ultimate
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

Reference

Cu-8Cr-4Nb

Powder

Metallurgy +

Extrusion

~600 (RT),

~400 (700°C)

~550 (RT),

~350 (700°C)
- [1]

Cu-4Cr-2Nb

Powder

Metallurgy +

Extrusion

~500 (RT),

~300 (700°C)

~450 (RT),

~250 (700°C)
- [1]

Cu-10Nb
Mechanical

Alloying
~1600 - - [2]

Cu-18Nb

Melt-and-

Deform +

Drawing

(e=12.5)

1100 720 - [3]

Cu-7.7Nb
Cold Drawing

(η=5.74)
574 - - [4]

Cu-10wt%Nb

Mechanical

Alloying + Hot

Pressing

1102 1043 - [5]

Hardness
The hardness of Cu-Nb composites is also strongly dependent on the microstructural

refinement.
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Composition (wt.%) Processing Method
Microhardness
(HV)

Reference

Cu-0.5Nb
Mechanical Alloying +

Sintering (800°C)
102 [6]

Cu-18Nb
Melt-and-Deform +

Drawing (e=12.5)
~250 [7]

Cu-0.5Nb
Mechanical Alloying

(Cold Rolled)
160 [8]

Cu-0.5Nb
Mechanical Alloying +

Annealing (900°C)
91 [8]

Cu-10wt%Nb
Mechanical Alloying +

Hot Pressing
334 [5]

Electrical Properties
A key advantage of Cu-Nb composites is their ability to maintain relatively high electrical

conductivity despite their enhanced mechanical strength. The electrical resistivity is primarily

influenced by electron scattering at the Cu-Nb interfaces and grain boundaries.

Electrical Conductivity and Resistivity
The electrical conductivity of Cu-Nb composites is typically reported as a percentage of the

International Annealed Copper Standard (%IACS), where 100% IACS corresponds to a

resistivity of 1.7241 µΩ·cm.
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Composition /
Layer
Thickness

Processing
Method

Electrical
Conductivity
(%IACS)

Electrical
Resistivity
(µΩ·cm) at RT

Reference

Cu-10at.%Nb
Mechanical

Alloying
~10 - [2]

Cu-18Nb Melt-and-Deform ~70 - [3]

Cu-0.5wt%Nb

Mechanical

Alloying +

Sintering (800°C)

98 - [6]

Cu-7.7Nb - up to 82 - [4]

Cu-10wt%Nb

Mechanical

Alloying + Hot

Pressing

57 - [5]

Cu/Nb Multilayer

(193 nm)

Accumulative

Roll Bonding
- ~2.0 [2][9]

Cu/Nb Multilayer

(25 nm)

Accumulative

Roll Bonding
- ~4.5 [2][9]

It has been observed that the electrical resistivity increases as the layer thickness in

multilayered Cu/Nb composites decreases, due to the increased density of interfaces that

scatter electrons.[2][9]

Thermal Properties
The thermal conductivity of Cu-Nb composites is an important property for applications

involving heat dissipation. Generally, the addition of niobium to copper will decrease the

thermal conductivity compared to pure copper, but the composite material still maintains a

relatively high thermal conductivity.
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Material Temperature (K)
Thermal
Conductivity
(W/m·K)

Reference

Pure Niobium 300 53.7 [10]

Electroplated Cu on

Nb
4.3 ~1000 [4]

Heat treatments can significantly impact the thermal conductivity of niobium, with high-

temperature annealing generally improving it.[11]

Experimental Protocols
Mechanical Alloying
Mechanical alloying (MA) is a solid-state powder processing technique that involves repeated

welding, fracturing, and re-welding of powder particles in a high-energy ball mill.

Typical Protocol for Cu-Nb Alloy Preparation:

Starting Materials: Elemental powders of copper and niobium with high purity (>99.9%).

Milling Equipment: High-energy planetary ball mill with stainless steel or hardened steel vials

and grinding balls.

Process Control Agent (PCA): To prevent excessive cold welding, a PCA such as ethanol

may be used for wet milling. Dry milling is also common.

Milling Parameters:

Ball-to-Powder Ratio (BPR): Typically ranges from 10:1 to 15:1 by weight.[3]

Milling Speed: Ranges from 200 to 300 rpm.[3]

Milling Atmosphere: Argon atmosphere to prevent oxidation.[12]

Milling Time: Can range from several hours to over 50 hours, depending on the desired

degree of alloying and grain refinement.[3]
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Consolidation: The mechanically alloyed powder is then consolidated into a bulk material,

often through hot pressing or spark plasma sintering. For example, vacuum hot-pressing at

800°C under 25 MPa for 2 hours.[6]

Accumulative Roll Bonding
Accumulative Roll Bonding (ARB) is a severe plastic deformation process used to produce

multilayered composites with ultrafine grains.

Typical Protocol for Cu/Nb Multilayer Composite Fabrication:

Starting Materials: Sheets of high-purity copper and niobium.

Surface Preparation: The surfaces of the sheets are degreased and wire-brushed to remove

the oxide layer and promote bonding.

Stacking: The cleaned sheets are stacked in an alternating Cu-Nb-Cu... sequence.

Roll Bonding: The stacked sheets are rolled at room temperature with a significant thickness

reduction (typically 50% per pass).

Iteration: The rolled sheet is cut in half, the two halves are stacked on top of each other, and

the surface preparation and roll bonding process is repeated. This cycle is repeated multiple

times to achieve the desired layer thickness and total strain. No intermittent heat treatments

are necessarily used.[13]

Heat Treatment
Heat treatment is often employed to modify the microstructure and properties of Cu-Nb

composites, for instance, to induce precipitation or to anneal the material.

Typical Annealing Protocol:

Furnace: A vacuum or controlled atmosphere furnace is used to prevent oxidation.

Temperature: Annealing temperatures can range from 450°C to 800°C or higher, depending

on the desired outcome.[14][15] For example, annealing at 700°C can lead to

recrystallization of Nb filaments.[14]
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Time: The holding time at the annealing temperature is typically around 1 hour.[14][15]

Cooling: The cooling rate can be controlled, with options for furnace cooling or quenching.

Process-Microstructure-Property Relationships
The properties of Cu-Nb composites are intricately linked to their microstructure, which is in

turn determined by the processing route. The following diagrams illustrate these key

relationships.
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Caption: Relationship between processing, microstructure, and properties.
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Caption: Workflow for Mechanical Alloying of Cu-Nb composites.
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Caption: The iterative cycle of Accumulative Roll Bonding.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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